Cas no 851714-50-6 (2,6-difluoro-N-{2-3-({(naphthalen-1-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide)

2,6-Difluoro-N-{2-[3-({(naphthalen-1-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide is a structurally complex organic compound featuring a naphthalene core linked to an indole moiety via a carbamoylmethylthio bridge, further substituted with a 2,6-difluorobenzamide group. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a scaffold for developing biologically active molecules. The presence of fluorine atoms enhances metabolic stability and binding affinity, while the naphthalene and indole groups contribute to π-stacking interactions, making it suitable for targeting protein-binding sites. Its well-defined structure allows for precise modifications, facilitating structure-activity relationship studies in drug discovery.

2,6-difluoro-N-{2-3-({(naphthalen-1-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide structure

851714-50-6 structure

Product Name:2,6-difluoro-N-{2-3-({(naphthalen-1-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide

CAS No:851714-50-6

MF:C₂₉H₂₃F₂N₃O₂S

MW:515.573632478714

CID:5815565

PubChem ID:4526376

Update Time:2025-10-17

2,6-difluoro-N-{2-3-({(naphthalen-1-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

- 2,6-difluoro-N-(2-(3-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide
- Benzamide, 2,6-difluoro-N-[2-[3-[[2-(1-naphthalenylamino)-2-oxoethyl]thio]-1H-indol-1-yl]ethyl]-
- 2,6-difluoro-N-[2-[3-[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide
- 851714-50-6
- 2,6-difluoro-N-{2-[3-({[(naphthalen-1-yl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide
- F0617-0064
- AKOS024587888
- 2,6-difluoro-N-{2-3-({(naphthalen-1-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide
- Inchi： 1S/C29H23F2N3O2S/c30-22-11-6-12-23(31)28(22)29(36)32-15-16-34-17-26(21-10-3-4-14-25(21)34)37-18-27(35)33-24-13-5-8-19-7-1-2-9-20(19)24/h1-14,17H,15-16,18H2,(H,32,36)(H,33,35)
- InChI Key： HBNZNRYDRHGWJS-UHFFFAOYSA-N
- SMILES： C(NCCN1C2=C(C=CC=C2)C(SCC(NC2=C3C(C=CC=C3)=CC=C2)=O)=C1)(=O)C1=C(F)C=CC=C1F

Computed Properties

Exact Mass: 515.14790448g/mol
Monoisotopic Mass: 515.14790448g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 37
Rotatable Bond Count: 8
Complexity: 778
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.8
Topological Polar Surface Area: 88.4Å²

Experimental Properties

Density: 1.31±0.1 g/cm3(Predicted)
Boiling Point: 754.7±60.0 °C(Predicted)
pka: 12.80±0.46(Predicted)

2,6-difluoro-N-{2-3-({(naphthalen-1-yl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide Pricemore >>

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